Cas no 1805346-60-4 (Methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1805346-60-4
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4858205
• Update Time: 2025-10-31

Methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H9F5N2O2/c1-19-6(18)2-5-7(9(11)12)8(16)4(3-17-5)10(13,14)15/h3,9H,2H2,1H3,(H2,16,17)
• InChI Key： NPBBNTDWMQUNDG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(F)(F)F)=CN=C1CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate

Methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805346-60-4): A Comprehensive Overview

Methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate, identified by its CAS number 1805346-60-4, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorinated substituents, including difluoromethyl and trifluoromethyl groups, imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for further exploration.

The compound's structure consists of a pyridine core substituted with an amino group at the 4-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 5-position, all further functionalized with an acetate moiety at the 2-position. This specific arrangement of functional groups enhances the molecule's reactivity and binding affinity, which are critical factors in drug design. The fluorine atoms, in particular, play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound, thereby influencing its overall efficacy as a potential drug candidate.

In recent years, there has been growing interest in the development of fluorinated heterocycles for medicinal applications. These compounds often exhibit improved metabolic stability, enhanced lipophilicity, and increased binding affinity to biological targets. The synthesis and characterization of methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate have been subjects of extensive research, with studies focusing on optimizing synthetic routes and exploring its biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The pyridine scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to significant changes in biological activity. The introduction of fluorinated groups not only enhances the molecule's interactions with biological targets but also provides opportunities for fine-tuning its properties through structural modifications.

Recent studies have demonstrated the utility of methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate in the development of inhibitors targeting various disease pathways. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer metabolism. The fluorinated substituents are particularly effective in disrupting key metabolic pathways, thereby providing a potential therapeutic strategy for treating cancerous conditions.

The synthesis of methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic approaches include nucleophilic substitution reactions, condensation reactions, and fluorination techniques. Advanced computational methods have also been employed to predict optimal reaction conditions and predict the structural outcomes of these synthetic pathways.

The pharmacological evaluation of this compound has revealed several promising characteristics. In vitro studies have shown that it interacts with specific biological targets with high selectivity, suggesting its potential as a lead compound for drug development. Additionally, preclinical studies have indicated that it exhibits favorable pharmacokinetic properties, including good solubility and moderate bioavailability.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their increased lipophilicity and resistance to metabolic degradation. This makes them particularly attractive for oral administration and systemic delivery. The presence of multiple fluorinated groups in methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate further reinforces these advantages, making it a promising candidate for further development.

In conclusion, methyl 4-amino-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS No. 1805346-60-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Continued research into this compound and its derivatives is expected to yield valuable insights into disease mechanisms and provide new opportunities for therapeutic intervention.